Cas no 1351647-72-7 (ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate)

• Product Name: ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate
• CAS No: 1351647-72-7
• MF: C₂₁H₂₇N₃O₃
• MW: 369.45738530159
• CID: 5851109
• PubChem ID: 56763977
• Update Time: 2025-07-19

ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate
• AKOS024519544
• 1351647-72-7
• ethyl 4-oxo-4-(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)butanoate
• F5822-1058
• ethyl 4-oxo-4-{4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidin-1-yl}butanoate
• VU0521361-1
• ethyl 4-oxo-4-[4-[(2-phenylimidazol-1-yl)methyl]piperidin-1-yl]butanoate

• Inchi： 1S/C21H27N3O3/c1-2-27-20(26)9-8-19(25)23-13-10-17(11-14-23)16-24-15-12-22-21(24)18-6-4-3-5-7-18/h3-7,12,15,17H,2,8-11,13-14,16H2,1H3
• InChI Key： MJMUWXDTTDHXFD-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OCC)N1CCC(CN2C=CN=C2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 369.20524173g/mol
• Monoisotopic Mass: 369.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate

Comprehensive Overview of Ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate (CAS No. 1351647-72-7)

The compound ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate (CAS No. 1351647-72-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine core modified with a phenyl-imidazole moiety and an ester functional group, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of neurodegenerative diseases and inflammatory pathways, which are among the most searched topics in modern biomedical studies.

One of the key attributes of CAS No. 1351647-72-7 is its role as a potential intermediate in synthesizing bioactive molecules. The presence of both imidazole and piperidine rings suggests its utility in designing compounds with enhanced binding affinity to biological targets. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as computational models frequently identify them as high-value candidates for further optimization. This aligns with the growing demand for small-molecule modulators in treating chronic conditions, a hot topic in both academic and industrial research.

From a synthetic chemistry perspective, the ethyl ester group in ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate offers versatility for further derivatization. This feature is particularly valuable in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in pharmacological properties. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a strategy often employed to improve drug bioavailability—a frequent search query among pharmaceutical professionals.

In addition to its pharmaceutical potential, CAS No. 1351647-72-7 has garnered attention in chemical biology for its potential as a probe molecule. Its unique structure allows researchers to investigate specific protein interactions or cellular pathways, contributing to the broader understanding of signal transduction mechanisms. This application resonates with the current focus on precision medicine, where targeted therapies are developed based on molecular-level insights.

Environmental and safety profiles of ethyl 4-oxo-4-{4-(2-phenyl-1H-imidazol-1-yl)methylpiperidin-1-yl}butanoate are also critical considerations. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety, a topic frequently searched by laboratory personnel. The compound’s solubility in common organic solvents, such as DMSO and methanol, further enhances its practicality in experimental settings.

Looking ahead, the demand for innovative chemical entities like CAS No. 1351647-72-7 is expected to rise, driven by advancements in high-throughput screening and fragment-based drug design. Its compatibility with modern chemoinformatics tools positions it as a valuable asset in the quest for next-generation therapeutics. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.